1-[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-2-(2-fluorophenyl)ethanone

• IUPAC Name: 1-[4-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-2-(2-fluorophenyl)ethanone
• InChI: InChI=1S/C22H25FN6O/c23-18-8-2-1-5-17(18)15-21(30)28-12-4-11-27(13-14-28)20-10-9-19-24-25-22(29(19)26-20)16-6-3-7-16/h1-2,5,8-10,16H,3-4,6-7,11-15H2
• InChI Key: IUMOICLTTVBFPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NN=C3N2N=C(C=C3)N4CCCN(CC4)C(=O)CC5=CC=CC=C5F
• Molecular Formula: C22H25FN6O
• Molecular Weight: 408.5 g/mol

Description

The compound is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine. These types of compounds are of prime importance due to their extensive therapeutic uses. They have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives has been described in the literature. A two-step route to a wide range of new derivatives of 1,8-disubstituted bis [1,2,4]triazolo [4,3-b:3,4-f] [1,2,4,5]tetrazines starting with the readily available 3,6-dihydrazinyl-1,2,4,5-tetrazine and the corresponding aldehydes has been proposed.

Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, some 1,2,4-triazolo[3,4-b]thiadiazine scaffolds have shown promising anticancer activities against several human cancer cell lines. They have been found to inhibit PARP-1 and EGFR targets.

Future Directions

The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases is a promising area of research.